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Compound of Interest |

2-amino-N-
Compound Name: methylethanesulfonamide

hydrochloride

Cat. No.: B582087

\ J

An In-Depth Technical Guide to the Safe Handling of 2-amino-N-methylethanesulfonamide
hydrochloride

This guide provides a comprehensive overview of the essential safety and handling protocols
for 2-amino-N-methylethanesulfonamide hydrochloride (CAS No. 223757-01-5). Designed
for researchers, scientists, and drug development professionals, this document moves beyond
a standard Safety Data Sheet (SDS) to offer a deeper understanding of the causality behind
recommended procedures, ensuring a self-validating system of laboratory safety.

Compound Identification and Physicochemical
Properties

2-amino-N-methylethanesulfonamide hydrochloride is a chemical intermediate whose
safety profile necessitates careful handling.[1][2] Understanding its fundamental properties is
the first step in a robust risk assessment.
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Property Value Source
2-Amino-N-

Chemical Name methylethanesulfonamide [1112]
hydrochloride

CAS Number 223757-01-5 [1]12]

Molecular Formula C3H11CIN202S [2]

Molecular Weight 174.65 g/mol [2]

Form Solid

Note: Comprehensive physicochemical data such as melting point, boiling point, and solubility

are not consistently available across public safety documents. Researchers should consult the

specific documentation provided by their supplier.

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this compound is classified as a hazardous substance, primarily due to its irritant

properties.[1][3]

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye

Serious Eye Irritation 2A

irritation

Specific target organ toxicity —
single exposure (Respiratory 3

system)

H335: May cause respiratory

irritation

Signal Word: Warning[1][3]
Hazard Pictogram:

lwialt text

© 2025 BenchChem. All rights reserved. 2/12

Tech Support


https://www.echemi.com/sds/2-amino-n-methylethanesulfonamide-hydrochloride-pd180628105220.html
https://wap.guidechem.com/msds/223757-01-5.html
https://www.echemi.com/sds/2-amino-n-methylethanesulfonamide-hydrochloride-pd180628105220.html
https://wap.guidechem.com/msds/223757-01-5.html
https://wap.guidechem.com/msds/223757-01-5.html
https://wap.guidechem.com/msds/223757-01-5.html
https://www.echemi.com/sds/2-amino-n-methylethanesulfonamide-hydrochloride-pd180628105220.html
https://aksci.com/sds/X5933_SDS.pdf
https://www.echemi.com/sds/2-amino-n-methylethanesulfonamide-hydrochloride-pd180628105220.html
https://aksci.com/sds/X5933_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The causality behind these classifications stems from the compound's chemical reactivity. As a
hydrochloride salt, it can exhibit acidic properties, and its amine and sulfonamide functionalities
can interact with biological tissues, leading to irritation upon direct contact or inhalation. The
primary risk is not acute systemic toxicity but rather localized irritation to the skin, eyes, and
respiratory tract.[1][3]

Engineering Controls: The First Line of Defense

The most effective way to mitigate exposure is to implement robust engineering controls that
contain the chemical at its source. Personal Protective Equipment (PPE) should always be
considered the last line of defense.

¢ Ventilation: All handling of 2-amino-N-methylethanesulfonamide hydrochloride powder
must be conducted in a well-ventilated area.[1][3][4] For weighing and transferring the solid,
a chemical fume hood is the required standard.[4] This is critical to prevent the inhalation of
airborne dust particles, which can cause respiratory irritation.[3]

o Eyewash and Safety Shower: Facilities must be equipped with an easily accessible eyewash
fountain and safety shower.[3][4] In the event of accidental contact, immediate flushing is
crucial to minimize tissue damage.

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory when handling this compound. The selection of
specific PPE is directly linked to the identified hazards of skin, eye, and respiratory irritation.

o Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields that
conform to NIOSH (US) or EN 166 (EU) standards. This is a nhon-negotiable requirement to
protect against accidental splashes or dust particles causing serious eye irritation.[1][3]

¢ Skin Protection:

o Gloves: Wear chemical-impermeable gloves (e.g., nitrile).[1][4] Gloves must be inspected
before use and disposed of properly after handling the material. Contaminated gloves
should never be reused.
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o Lab Coat/Protective Clothing: A standard lab coat is required to prevent skin contact.[1][3]
For larger quantities or tasks with a higher risk of spillage, more extensive protective
clothing may be necessary.

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a NIOSH-approved respirator may be required.[5] However, routine handling
should rely on fume hoods to eliminate the need for respiratory protection.[4]
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Is work performed in a
certified chemical fume hood?

Click to download full resolution via product page

Caption: PPE selection workflow for handling the compound.

Safe Handling, Storage, and Disposal
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Adherence to strict protocols for handling, storage, and disposal is fundamental to laboratory
safety and regulatory compliance.

Handling Protocol

o Preparation: Before handling, ensure all engineering controls are operational and all required
PPE is correctly worn.

e Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[1] Use non-
sparking tools for transfers.[1]

e Grounding: Prevent fire caused by electrostatic discharge, especially when handling larger
guantities.[1]

e Hygiene: Wash hands thoroughly with soap and water after handling the compound and
before leaving the laboratory.[3] Do not eat, drink, or smoke in the handling area.

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3] This prevents
degradation of the compound and minimizes the risk of releasing dust or vapors into the
workspace.

e The container should be stored locked up, indicating a need for controlled access.[1][3]

o Store away from incompatible materials such as strong oxidizing agents.[3]

Disposal Considerations

e Product: Disposal must be conducted by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[1] Do not discharge into sewer systems or
contaminate water, foodstuffs, or feed.[1]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[1] Alternatively, puncture the packaging to render it unusable for
other purposes before disposal.[1] Always consult local, state, and federal hazardous waste
regulations to ensure complete and accurate classification and disposal.[3]
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Emergency Procedures: First Aid and Accidental
Release

Rapid and correct response to an emergency can significantly reduce the severity of an
incident. All laboratory personnel must be familiar with these procedures.

First-Aid Measures
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Exposure Route

Protocol

Causality & Rationale

Inhalation

1. Move the victim to fresh air
immediately.[1][3] 2. If
breathing is difficult, provide
oxygen.[1] 3. If not breathing,
give artificial respiration.[1][3]
4. Seek immediate medical

attention.[1]

The primary goal is to remove
the individual from the source
of respiratory irritation and

provide respiratory support.

Skin Contact

1. Immediately remove all
contaminated clothing.[1][3] 2.
Wash the affected area with
plenty of soap and water for at
least 15 minutes.[1][3] 3. If skin
irritation occurs or persists,

seek medical advice.[3]

Prompt and thorough washing
is essential to remove the
irritant from the skin surface
and prevent further chemical-

induced irritation.

Eye Contact

1. Immediately flush eyes with
plenty of pure water for at least
15 minutes, holding the eyelids
open.[1][3] 2. Remove contact
lenses, if present and easy to
do so. Continue rinsing.[3] 3.
Seek immediate medical
attention, preferably from an

ophthalmologist.[3]

The sensitive tissues of the
eye are highly susceptible to
damage. Immediate and
prolonged irrigation is critical to
dilute and remove the

chemical.

Ingestion

1. Rinse mouth with water. Do
NOT induce vomiting.[1] 2.
Never give anything by mouth
to an unconscious person.[1]
[2] 3. Call a doctor or Poison

Control Center immediately.[1]

Inducing vomiting can cause
further damage to the
esophagus. The priority is to
seek professional medical help

immediately.

Accidental Release Measures (Spill Cleanup)

e Evacuate & Secure: Evacuate non-essential personnel from the spill area.[1] Ensure

adequate ventilation and remove all sources of ignition.[1]
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Protect Personnel: Wear full PPE as described in Section 4, including respiratory protection if
necessary.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Do not let the
chemical enter drains.[1][3]

Cleanup: Carefully sweep up or vacuum the spilled solid material, avoiding dust generation.
[3] Place the material into a suitable, closed, and labeled container for disposal.[1][3]

Decontaminate: Clean the spill area thoroughly once the material has been collected.
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Evacuate Area &
Alert Personnel

Don Full PPE
(Gloves, Goggles, Coat,
Respirator if needed)

Contain Spill
(Prevent spread & entry to drains)
Sweep/Vacuum Solid Material
(Avoid creating dust)

:

Place in Labeled,
Sealed Waste Container

:

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a solid spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), or alcohol-resistant
foam.[1]

o Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides,
nitrogen oxides, sulfur oxides, and hydrogen chloride gas may be emitted.[3]

o Protective Actions: Fire-fighters should wear a self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.[1][4]

Toxicological and Ecological Information

» Toxicological Data: There is limited publicly available data on the acute or chronic toxicity of
this specific compound.[1][2][3] The primary known health effects are irritation to the skin,
eyes, and respiratory system upon direct contact.[1][3] The health hazards of this material
have not been fully investigated.[4]

o Ecological Data: No specific data on ecotoxicity, persistence, degradability, or
bioaccumulative potential is available.[1][3] As a standard precaution, discharge into the
environment must be avoided.[1]

This guide is intended to supplement, not replace, formal training and the material's specific
Safety Data Sheet. Always prioritize a culture of safety and proactive risk assessment in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["2-amino-N-methylethanesulfonamide hydrochloride”
safety and handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582087#2-amino-n-methylethanesulfonamide-
hydrochloride-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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